Cas no 174158-54-4 (Butanoic acid,2-(acetylamino)-, 1-methylethyl ester, (R)- (9CI))

• Product Name: Butanoic acid,2-(acetylamino)-, 1-methylethyl ester, (R)- (9CI)
• CAS No: 174158-54-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 111687
• PubChem ID: 45120223
• Update Time: 2025-04-18

Butanoic acid,2-(acetylamino)-, 1-methylethyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(acetylamino)-, 1-methylethyl ester, (R)- (9CI)
• Butanoic acid, 2-(acetylamino)-, 1-methylethyl ester, (R)- (9CI)
• Isopropyl (2R)-2-acetamidobutanoate
• 174158-54-4

• Inchi： 1S/C9H17NO3/c1-5-8(10-7(4)11)9(12)13-6(2)3/h6,8H,5H2,1-4H3,(H,10,11)/t8-/m1/s1
• InChI Key： AIEMSBFSWUKZQF-MRVPVSSYSA-N
• SMILES： O(C(C)C)C([C@@H](CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• PSA: 55.4